Cas no 914637-69-7 (1-[2-FLUORO-4-(METHYLSULFONYL)PHENYL]PIPERIDINE-4-CARBOXYLIC ACID)

• Product Name: 1-[2-FLUORO-4-(METHYLSULFONYL)PHENYL]PIPERIDINE-4-CARBOXYLIC ACID
• CAS No: 914637-69-7
• MF: C₁₃H₁₆FNO₄S
• MW: 301.3354
• CID: 3031916
• Update Time: 2025-06-15

1-[2-FLUORO-4-(METHYLSULFONYL)PHENYL]PIPERIDINE-4-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 1-[2-FLUORO-4-(METHYLSULFONYL)PHENYL]PIPERIDINE-4-CARBOXYLIC ACID
• 1-[2-FLUORO-4-(METHYLSULPHONYL)PHENYL]PIPERIDINE-4-CARBOXYLIC ACID

• Inchi： InChI=1S/C13H16FNO4S/c1-20(18,19)10-2-3-12(11(14)8-10)15-6-4-9(5-7-15)13(16)17/h2-3,8-9H,4-7H2,1H3,(H,16,17)
• InChI Key： SGLKZCURYDEFJN-UHFFFAOYSA-N
• SMILES： CS(=O)(=O)C1=CC(=C(C=C1)N2CCC(CC2)C(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3

Experimental Properties

• Melting Point: 189-191

1-[2-FLUORO-4-(METHYLSULFONYL)PHENYL]PIPERIDINE-4-CARBOXYLIC ACID Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 1-[2-FLUORO-4-(METHYLSULFONYL)PHENYL]PIPERIDINE-4-CARBOXYLIC ACID

Comprehensive Overview of 1-[2-FLUORO-4-(METHYLSULFONYL)PHENYL]PIPERIDINE-4-CARBOXYLIC ACID (CAS No. 914637-69-7)

The compound 1-[2-FLUORO-4-(METHYLSULFONYL)PHENYL]PIPERIDINE-4-CARBOXYLIC ACID (CAS No. 914637-69-7) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a fluorophenyl moiety and a piperidine-4-carboxylic acid backbone, make it a versatile intermediate for drug discovery. Researchers are increasingly focusing on this compound due to its potential applications in modulating biological targets, such as enzymes and receptors, which are critical in treating metabolic and neurological disorders.

In recent years, the demand for sulfonyl-containing compounds like 1-[2-FLUORO-4-(METHYLSULFONYL)PHENYL]PIPERIDINE-4-CARBOXYLIC ACID has surged, driven by their role in developing kinase inhibitors and GPCR modulators. These targets are at the forefront of precision medicine, a trending topic in the pharmaceutical industry. The compound's methylsulfonyl group enhances its binding affinity and metabolic stability, making it a valuable scaffold for designing next-generation therapeutics. Additionally, its fluorine substitution improves bioavailability, a key consideration in modern drug design.

The synthesis of CAS No. 914637-69-7 involves multi-step organic transformations, often starting from commercially available 4-fluorophenyl precursors. Advanced techniques such as microwave-assisted synthesis and flow chemistry are being explored to optimize its production, addressing the growing need for sustainable and efficient manufacturing processes. This aligns with the broader industry shift toward green chemistry, a hot topic among researchers and environmental advocates.

From an analytical perspective, 1-[2-FLUORO-4-(METHYLSULFONYL)PHENYL]PIPERIDINE-4-CARBOXYLIC ACID is characterized using techniques like HPLC, NMR, and mass spectrometry. These methods ensure high purity and consistency, which are critical for regulatory compliance and reproducibility in preclinical studies. The compound's physicochemical properties, such as solubility and logP, are also extensively studied to predict its behavior in biological systems.

Beyond pharmaceuticals, this compound has garnered interest in agrochemical research, particularly in developing novel herbicides and fungicides. Its heterocyclic structure and sulfonyl functionality contribute to its efficacy in targeting plant pathogens, a pressing concern given the global emphasis on food security and sustainable agriculture. This dual applicability underscores its importance across multiple scientific disciplines.

In summary, 1-[2-FLUORO-4-(METHYLSULFONYL)PHENYL]PIPERIDINE-4-CARBOXYLIC ACID (CAS No. 914637-69-7) represents a cutting-edge chemical tool with broad relevance in drug discovery and agrochemical innovation. Its structural complexity and functional diversity position it as a key player in addressing some of today's most challenging scientific and societal issues, from personalized medicine to climate-resilient crops.